Cas no 700804-18-8 (Morpholine, 2,6-dimethyl-4-(4-nitrophenyl)-, (2R,6S)-rel-)

• Product Name: Morpholine, 2,6-dimethyl-4-(4-nitrophenyl)-, (2R,6S)-rel-
• CAS No: 700804-18-8
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 1740799
• PubChem ID: 7062386
• Update Time: 2025-04-21

Morpholine, 2,6-dimethyl-4-(4-nitrophenyl)-, (2R,6S)-rel- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 2,6-dimethyl-4-(4-nitrophenyl)-, (2R,6S)-rel-
• 700804-18-8
• XCCYGUOUNHECSY-AOOOYVTPSA-N
• (2S,6R)-2,6-dimethyl-4-(4-nitrophenyl)morpholine
• SCHEMBL2086889
• (2R,6S)-2,6-Dimethyl-4-(4-nitrophenyl)morpholine
• 1-(Cis-2,6-dimethylmorpholino)-4-nitrobenzene
• cis-2,6-dimethyl-4-(4-nitro-phenyl)-morpholine
• cis-2,6-dimethyl-4-(4-nitrophenyl)morpholine

• Inchi： 1S/C12H16N2O3/c1-9-7-13(8-10(2)17-9)11-3-5-12(6-4-11)14(15)16/h3-6,9-10H,7-8H2,1-2H3/t9-,10+
• InChI Key： XCCYGUOUNHECSY-AOOOYVTPSA-N
• SMILES： O1[C@H](C)CN(C2C=CC(=CC=2)[N+](=O)[O-])C[C@@H]1C

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.3Ų